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Compound of Interest

Compound Name: Alisol A 23-acetate

Cat. No.: B3028389 Get Quote

Note on Compound Specificity: The vast majority of published research available focuses on

Alisol B 23-acetate and Alisol A 24-acetate. There is currently a lack of detailed experimental

data and pathway analysis specifically for Alisol A 23-acetate. Given the structural similarities

and the detailed nature of the user request, this document will provide comprehensive

information and protocols based on the well-studied Alisol B 23-acetate (AB23A), a closely

related and highly investigated natural triterpenoid. Researchers should consider this

information as a strong starting point for investigating Alisol A 23-acetate, assuming potentially

similar mechanisms of action that require experimental validation.

Introduction
Alisol B 23-acetate (AB23A) is a protostane-type triterpenoid isolated from the rhizomes of

Alisma orientale, a plant used in traditional Chinese medicine.[1][2] This natural compound has

garnered significant interest within the scientific community for its diverse pharmacological

activities, including anti-cancer, anti-inflammatory, and anti-viral properties.[1][2][3] AB23A

exerts its biological effects by modulating a variety of critical cellular signaling pathways,

making it a valuable chemical tool for researchers studying cellular processes in oncology,

immunology, and drug development.

These application notes provide an overview of the key cellular pathways affected by AB23A,

quantitative data from various studies, and detailed protocols for its use in laboratory settings.
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Cellular Signaling Pathways Modulated by Alisol B
23-acetate
AB23A has been shown to interfere with multiple signaling cascades crucial for cell survival,

proliferation, and inflammation.

PI3K/Akt/mTOR Pathway
A primary mechanism of AB23A's anti-cancer activity is the inhibition of the PI3K/Akt/mTOR

signaling pathway, which is frequently hyperactivated in many cancers, promoting cell growth

and survival.[1][4] Studies in non-small cell lung cancer (NSCLC) cells have demonstrated that

AB23A significantly reduces the phosphorylation levels of PI3K, Akt, and mTOR, without

affecting their total protein levels.[1][5] This targeted inhibition leads to decreased cell viability

and the induction of apoptosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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